Journal Name:Journal of Food Biochemistry
Journal ISSN:0145-8884
IF:3.654
Journal Website:http://onlinelibrary.wiley.com/journal/10.1111/%28ISSN%291745-4514
Year of Origin:1977
Publisher:Wiley-Blackwell
Number of Articles Per Year:223
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-09-28 , DOI:
10.1177/03795721221117624
Background:Fortification of rice with slaked lime is an acceptable and inexpensive way to combat calcium (Ca) deficiency. However, bioavailability of calcium after intake of slaked lime fortified r...
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-11-09 , DOI:
10.1177/03795721221132610
Background:Sustaining large-scale and good-quality food fortification requires strategies that incentivize food processors to invest in and consistently meet national food fortification standards w...
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2023-05-10 , DOI:
10.1177/03795721231172253
Background:Iron-deficiency anemia among school-aged children is widespread in India. The efficacy of micronutrient and iron fortified school-served meals in reducing iron deficiency anemia has been...
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-02-24 , DOI:
10.1177/03795721221078363
This study assessed the status and factors that affected the food security of Filipino households and their access to social protection programs and coping mechanisms during the coronavirus disease 2019 (COVID-19) pandemic in the Philippines. A rapid nutrition assessment survey through telephone interview was conducted on November 3 to December 3, 2020, among households covered in the 2019 Expanded National Nutrition Survey (ENNS) to compare the status of household food security before and during the pandemic. A total of 9 provinces and highly urbanized areas were selected as study sites based on risk to COVID-19 infection categorized as low, medium, and high. A total of 5717 households with contact numbers participated in the study. Results showed that almost two-thirds (62.1%) of the households experienced moderate to severe food insecurity when strict community quarantines started. The increase in the proportion of moderate to severe food insecurity was higher in the low- and medium-risk areas of COVID-19 infection than in high-risk areas (P < .05). The poorest households were 1.7 times more likely to become moderate to severely food insecure compared to middle-income households. No money to buy food (22.1%) was the top concern of food-insecure households. Purchasing food on credit, borrowing food from family, and loans from relatives and friends are the top coping strategies of food-insecure households. The results imply the need to extend assistance equitably to households and areas with fewer resources and minimal or no benefactors.
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-08-21 , DOI:
10.1177/03795721221116447
Background:Schools can play an important role in promoting healthy child diet and body weight. However, this issue is understudied in Latin American and other populations undergoing nutrition and e...
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2023-05-02 , DOI:
10.1177/03063070231172600
This study investigated the mediating role of individual and organizational factors on the relationship between work engagement and occupational stress among males and females, junior, mid-level an...
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2023-05-02 , DOI:
10.1177/1420326x231171645
As an important storage medium of semi-volatile organic compounds (SVOC) in indoor environments, house dust has been extensively used to assess the pollution level of indoor SVOC. SVOC in house dus...
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2023-02-23 , DOI:
10.1177/03795721231158503
Background:Stunting has been a major concern in sub-Saharan Africa. However, little evidence exists on the spatiotemporal variations in under-five stunting within a national context.Objective:This ...
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-09-20 , DOI:
10.1177/03795721221123870
Background:In response to calls to increase nutrition-sensitive agriculture (NSA), the Federal Ministry of Agriculture and Rural Development developed the Nigeria Agricultural Sector Food Security ...
Journal of Food Biochemistry ( IF 3.654 ) Pub Date: 2022-05-03 , DOI:
10.1177/03795721221096187
Background:Stunting is one of the main contributing factors in the under-five mortality rate worldwide. In Laos, the prevalence of stunting remains high, particularly in mountainous rural areas. To...
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
生物4区 | BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
11.90 | 40 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- http://mc.manuscriptcentral.com/jfbc